Cas no 2228643-28-3 (1-(4-ethoxy-2-methylphenyl)methylcyclopropan-1-ol)

• Product Name: 1-(4-ethoxy-2-methylphenyl)methylcyclopropan-1-ol
• CAS No: 2228643-28-3
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 5986862
• PubChem ID: 165761113
• Update Time: 2025-07-16

1-(4-ethoxy-2-methylphenyl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxy-2-methylphenyl)methylcyclopropan-1-ol
• EN300-1742696
• 2228643-28-3
• 1-[(4-ethoxy-2-methylphenyl)methyl]cyclopropan-1-ol

• Inchi： 1S/C13H18O2/c1-3-15-12-5-4-11(10(2)8-12)9-13(14)6-7-13/h4-5,8,14H,3,6-7,9H2,1-2H3
• InChI Key： RDQFSIODFZJRCA-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC(=CC=2C)OCC)CC1

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(4-ethoxy-2-methylphenyl)methylcyclopropan-1-ol

Introduction to 1-(4-ethoxy-2-methylphenyl)methylcyclopropan-1-ol (CAS No: 2228643-28-3)

1-(4-ethoxy-2-methylphenyl)methylcyclopropan-1-ol, identified by the chemical compound code CAS No: 2228643-28-3, is a structurally intriguing molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of organic molecules characterized by a cyclopropane ring fused with an aromatic system, which is known for its unique electronic and steric properties. The presence of both ethoxy and methyl substituents on the aromatic ring introduces additional layers of complexity, making this molecule a promising candidate for further exploration in drug discovery and development.

The cyclopropane moiety, a three-membered cyclic alkane, is particularly noteworthy due to its high ring strain and reactivity. This strain can be exploited to enhance binding affinity to biological targets, making cyclopropane-containing compounds attractive for medicinal chemistry applications. In recent years, there has been a surge in research focusing on the synthesis and biological evaluation of cyclopropane derivatives, with several studies highlighting their potential in modulating various biological pathways.

One of the most compelling aspects of 1-(4-ethoxy-2-methylphenyl)methylcyclopropan-1-ol is its structural framework, which combines the lipophilicity provided by the aromatic ring with the rigidity imparted by the cyclopropane ring. This combination can be particularly advantageous in designing molecules that require optimal solubility and membrane permeability for effective pharmacological action. The ethoxy group further enhances the compound's polarity, potentially influencing its metabolic stability and distribution within biological systems.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening approaches to identify promising candidates like 1-(4-ethoxy-2-methylphenyl)methylcyclopropan-1-ol. These methods leverage quantum mechanical calculations and molecular docking simulations to predict interactions between the compound and potential biological targets. Such computational studies have suggested that this molecule may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory diseases and cancer.

In vitro studies have begun to explore the pharmacological profile of 1-(4-ethoxy-2-methylphenyl)methylcyclopropan-1-ol, revealing interesting interactions with biological systems. Initial experiments indicate that this compound demonstrates moderate binding affinity to specific protein targets, suggesting its potential as a lead compound for further optimization. The cyclopropane ring's unique reactivity also opens avenues for derivatization, allowing chemists to fine-tune the molecule's properties for enhanced efficacy and selectivity.

The synthesis of 1-(4-ethoxy-2-methylphenyl)methylcyclopropan-1-ol presents an intriguing challenge due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating such constructions. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled efficient assembly of the cyclopropane moiety alongside the aromatic system. These advances have not only improved yields but also allowed for greater control over regioselectivity, crucial for producing compounds with desired pharmacological profiles.

The pharmaceutical industry has long been interested in developing novel therapeutic agents based on structural motifs found in natural products and synthetic analogs. 1-(4-Ethoxy-2-methylphenyl)methylcyclopropan-1-ol fits well within this paradigm, as its structural features are reminiscent of bioactive molecules isolated from plants and microorganisms. By leveraging such natural inspiration, researchers aim to discover compounds that can modulate disease-related pathways effectively.

From a medicinal chemistry perspective, one of the key considerations when evaluating 1-(4-Ethoxy-2-methylphenyl)methylcyclopropan-1-ol is its metabolic stability. The presence of both functional groups on the aromatic ring can influence susceptibility to enzymatic degradation, which may impact its bioavailability and duration of action. Studies employing mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are being conducted to elucidate its metabolic fate and identify potential metabolites.

The role of computational modeling in understanding the behavior of complex molecules like 1-(4-Ethoxy-2-methylphenyl)methylcyclopropan-1-ol cannot be overstated. Advanced software tools allow researchers to predict how changes in structure will affect properties such as solubility, permeability, and binding affinity. These predictions guide experimental design, reducing trial-and-error approaches and accelerating the drug discovery process.

As research continues to evolve, interdisciplinary collaboration between chemists, biologists, and computer scientists will be essential for maximizing the therapeutic potential of compounds like CAS No: 2228643-28-3. By integrating experimental data with computational insights, scientists can gain a more comprehensive understanding of how these molecules interact with biological systems at both molecular and cellular levels.

The future directions for studying 1-(4-Ethoxy-2-methylphenyl)methylcyclopropan-1-ol include exploring its potential in preclinical models to assess efficacy and safety profiles. Additionally, investigating derivatives of this compound could yield insights into structure-function relationships that may guide future drug design efforts. The cyclopropane-containing scaffold offers numerous possibilities for modification without altering core pharmacophoric features critical for biological activity.

In conclusion,CAS No: 2228643-28-3, identified as 1-(4-Ethoxy - 2-Methylphenyl)-Methylcyclopropan - 1 - Ol, represents an exciting avenue in pharmaceutical research due to its unique structural features and promising biological interactions. As scientific methodologies advance, compounds such as this one are poised to contribute significantly toward addressing unmet medical needs through innovative drug development strategies.